Cas no 2172175-70-9 (1-ethyl-3-6-(trifluoromethyl)piperidin-3-ylpiperidine)

1-Ethyl-3-(6-(trifluoromethyl)piperidin-3-yl)piperidine is a fluorinated piperidine derivative with potential applications in medicinal chemistry and pharmaceutical research. Its structure incorporates a trifluoromethyl group, which can enhance metabolic stability and lipophilicity, making it a valuable scaffold for drug discovery. The ethyl and piperidine substituents contribute to its versatility as a building block for designing bioactive molecules. This compound may exhibit improved binding affinity and selectivity due to its conformational rigidity and electronic properties. Its synthetic utility lies in its ability to serve as an intermediate for developing CNS-targeting agents or enzyme modulators. The trifluoromethyl group also offers opportunities for further functionalization, expanding its applicability in structure-activity relationship studies.
1-ethyl-3-6-(trifluoromethyl)piperidin-3-ylpiperidine structure
2172175-70-9 structure
Product Name:1-ethyl-3-6-(trifluoromethyl)piperidin-3-ylpiperidine
CAS No:2172175-70-9
MF:C13H23F3N2
MW:264.330333948135
CID:6512616
PubChem ID:165531978
Update Time:2025-05-26

1-ethyl-3-6-(trifluoromethyl)piperidin-3-ylpiperidine Chemical and Physical Properties

Names and Identifiers

    • 1-ethyl-3-6-(trifluoromethyl)piperidin-3-ylpiperidine
    • EN300-1586788
    • 1-ethyl-3-[6-(trifluoromethyl)piperidin-3-yl]piperidine
    • 2172175-70-9
    • Inchi: 1S/C13H23F3N2/c1-2-18-7-3-4-11(9-18)10-5-6-12(17-8-10)13(14,15)16/h10-12,17H,2-9H2,1H3
    • InChI Key: SGDOYCQTZQAWCC-UHFFFAOYSA-N
    • SMILES: FC(C1CCC(CN1)C1CN(CC)CCC1)(F)F

Computed Properties

  • Exact Mass: 264.18133323g/mol
  • Monoisotopic Mass: 264.18133323g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 268
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 15.3Ų

1-ethyl-3-6-(trifluoromethyl)piperidin-3-ylpiperidine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1586788-0.05g
1-ethyl-3-[6-(trifluoromethyl)piperidin-3-yl]piperidine
2172175-70-9
0.05g
$744.0 2023-06-05
Enamine
EN300-1586788-0.1g
1-ethyl-3-[6-(trifluoromethyl)piperidin-3-yl]piperidine
2172175-70-9
0.1g
$779.0 2023-06-05
Enamine
EN300-1586788-0.25g
1-ethyl-3-[6-(trifluoromethyl)piperidin-3-yl]piperidine
2172175-70-9
0.25g
$814.0 2023-06-05
Enamine
EN300-1586788-0.5g
1-ethyl-3-[6-(trifluoromethyl)piperidin-3-yl]piperidine
2172175-70-9
0.5g
$849.0 2023-06-05
Enamine
EN300-1586788-1.0g
1-ethyl-3-[6-(trifluoromethyl)piperidin-3-yl]piperidine
2172175-70-9
1g
$884.0 2023-06-05
Enamine
EN300-1586788-2.5g
1-ethyl-3-[6-(trifluoromethyl)piperidin-3-yl]piperidine
2172175-70-9
2.5g
$1735.0 2023-06-05
Enamine
EN300-1586788-5.0g
1-ethyl-3-[6-(trifluoromethyl)piperidin-3-yl]piperidine
2172175-70-9
5g
$2566.0 2023-06-05
Enamine
EN300-1586788-10.0g
1-ethyl-3-[6-(trifluoromethyl)piperidin-3-yl]piperidine
2172175-70-9
10g
$3807.0 2023-06-05
Enamine
EN300-1586788-50mg
1-ethyl-3-[6-(trifluoromethyl)piperidin-3-yl]piperidine
2172175-70-9
50mg
$744.0 2023-09-24
Enamine
EN300-1586788-100mg
1-ethyl-3-[6-(trifluoromethyl)piperidin-3-yl]piperidine
2172175-70-9
100mg
$779.0 2023-09-24

Additional information on 1-ethyl-3-6-(trifluoromethyl)piperidin-3-ylpiperidine

Introduction to 1-ethyl-3-6-(trifluoromethyl)piperidin-3-ylpiperidine (CAS No. 2172175-70-9)

1-ethyl-3-6-(trifluoromethyl)piperidin-3-ylpiperidine, identified by its Chemical Abstracts Service (CAS) number 2172175-70-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the piperidine class of heterocyclic amines, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of ethyl and trifluoromethyl substituents, contribute to its unique chemical properties and make it a subject of interest for further investigation.

The 1-ethyl-3-6-(trifluoromethyl)piperidin-3-ylpiperidine structure is characterized by a piperidine ring system linked to another piperidine moiety through a tertiary amine functionality. The ethyl group at the 3-position and the trifluoromethyl group at the 6-position introduce specific steric and electronic effects that influence the compound's reactivity, solubility, and interaction with biological targets. These features make it a valuable scaffold for designing novel molecules with enhanced pharmacological profiles.

In recent years, there has been growing interest in exploring the therapeutic potential of piperidine derivatives, particularly in the treatment of neurological disorders, infectious diseases, and cancer. The 1-ethyl-3-6-(trifluoromethyl)piperidin-3-ylpiperidine compound has been studied for its potential role as an intermediate in the synthesis of bioactive molecules. Its unique structural motif suggests that it may exhibit properties such as receptor binding affinity, metabolic stability, and drug-like characteristics that are crucial for pharmaceutical development.

One of the most compelling aspects of this compound is its versatility in medicinal chemistry. The trifluoromethyl group, a common pharmacophore in drug design, is known to enhance metabolic stability and binding affinity. Additionally, the ethyl substituent can modulate the electronic properties of the molecule, influencing its interactions with biological targets. These structural elements make 1-ethyl-3-6-(trifluoromethyl)piperidin-3-ylpiperidine a promising candidate for further exploration in drug discovery programs.

Recent studies have highlighted the importance of piperidine derivatives in the development of small-molecule drugs. For instance, compounds with similar structural motifs have been investigated for their potential as kinase inhibitors, G protein-coupled receptor (GPCR) modulators, and antiviral agents. The 1-ethyl-3-6-(trifluoromethyl)piperidin-3-ylpiperidine molecule may share some of these properties, making it a candidate for therapeutic intervention in various diseases.

The synthesis of 1-ethyl-3-6-(trifluoromethyl)piperidin-3-ylpiperidine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and nucleophilic substitutions, are often employed to construct the complex piperidine core. The presence of fluorine atoms necessitates specialized synthetic techniques to achieve regioselective functionalization without unwanted side reactions.

In terms of biological activity, preliminary studies suggest that 1-ethyl-3-6-(trifluoromethyl)piperidin-3-y-piperidine may exhibit inhibitory effects on certain enzymes or receptors relevant to human health. However, more comprehensive pharmacological testing is needed to elucidate its exact mechanism of action and therapeutic potential. Collaborative efforts between synthetic chemists and biochemists are essential to validate these hypotheses and translate laboratory findings into clinical applications.

The pharmaceutical industry continues to invest in innovative approaches to develop next-generation therapeutics. Piperidine derivatives remain a cornerstone in this endeavor due to their proven efficacy and structural adaptability. As research progresses, compounds like 1-et-hyl--6-(trifluoromethy)p Piperidin--y-pip--ridine (CAS No. 2172175--70--9) will play a crucial role in shaping future treatment strategies for complex diseases.

From a regulatory perspective, ensuring compliance with Good Manufacturing Practices (GMP) is essential when handling and producing 1-et-hyl--6-(trifluoromethy)p Piperidin--y-pip--ridine on an industrial scale. Quality control measures must be implemented at every stage of production to guarantee consistency and safety. Additionally, environmental considerations should be taken into account to minimize waste generation and reduce ecological impact.

The future prospects for 1-et-hyl--6-(trifluoromethy)p Piperidin--y-pip--ridine are promising, with ongoing research aimed at optimizing its synthesis and expanding its therapeutic applications. Advances in computational chemistry and artificial intelligence may further accelerate drug discovery efforts by predicting novel molecular interactions and identifying potential lead compounds.

In conclusion,1-et-hyl--6-(trifluoromethy)p Piperidin--y-pip--ridine (CAS No.. 2172175--70--9) represents an exciting opportunity for researchers in pharmaceutical chemistry.. Its unique structural features,, combined with its potential biological activity., make it a valuable asset in the quest for new treatments.. As scientific understanding continues to evolve., this compound is likely to remain at the forefront of medicinal research., contributing significantly to advancements in human health care..

Recommended suppliers
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk